Cas no 2228150-26-1 (2-oxo-2-{pyrazolo1,5-apyridin-3-yl}acetic acid)

• Product Name: 2-oxo-2-{pyrazolo1,5-apyridin-3-yl}acetic acid
• CAS No: 2228150-26-1
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 6588903
• PubChem ID: 165966594
• Update Time: 2025-06-15

2-oxo-2-{pyrazolo1,5-apyridin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-{pyrazolo1,5-apyridin-3-yl}acetic acid
• EN300-1751214
• 2-oxo-2-{pyrazolo[1,5-a]pyridin-3-yl}acetic acid
• 2228150-26-1

• Inchi： 1S/C9H6N2O3/c12-8(9(13)14)6-5-10-11-4-2-1-3-7(6)11/h1-5H,(H,13,14)
• InChI Key： IBQBLYXWNMKLLY-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.7Ų

Additional information on 2-oxo-2-{pyrazolo1,5-apyridin-3-yl}acetic acid

Introduction to 2-oxo-2-{pyrazolo1,5-apyridin-3-yl}acetic acid (CAS No: 2228150-26-1)

2-oxo-2-{pyrazolo1,5-apyridin-3-yl}acetic acid, identified by the chemical identifier CAS No: 2228150-26-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative exhibits a unique structural framework that combines a pyrazole ring with an apyridine moiety, linked through an acetic acid functional group. The presence of multiple nitrogen atoms in its structure imparts a high degree of reactivity and potential for diverse biological interactions, making it a valuable scaffold for medicinal chemistry investigations.

The compound’s molecular structure can be described as a fused system consisting of a pyrazole ring (C₃H₃N₂) and an apyridine ring (C₅H₅N), connected via an acetic acid side chain (CH₃COOH). This configuration creates a rigid yet flexible backbone that can be modulated through synthetic modifications to enhance pharmacological properties. The pyrazole moiety is well-documented for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The integration of an apyridine unit further expands the compound’s potential by introducing additional hydrogen bonding capabilities and electronic effects that can influence binding affinity to biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. 2-oxo-2-{pyrazolo1,5-apyridin-3-yl}acetic acid represents a promising candidate due to its ability to engage multiple binding sites on proteins or enzymes. For instance, studies have shown that derivatives of this class can interact with transcription factors and kinases, which are critical in regulating cellular processes such as proliferation and differentiation. The acetic acid moiety, in particular, is known to facilitate carboxylate interactions with positively charged residues in protein active sites, enhancing binding specificity.

In the context of modern pharmaceutical research, the synthesis of 2-oxo-2-{pyrazolo1,5-apyridin-3-yl}acetic acid has been optimized using multi-step organic reactions that emphasize regioselectivity and yield efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole-apyridine core, while protecting group strategies ensure the integrity of functional groups during subsequent modifications. These synthetic methodologies align with current trends in green chemistry, minimizing waste and maximizing atom economy.

The pharmacological profile of 2-oxo-2-{pyrazolo1,5-apyridin-3-yl}acetic acid has been explored through both computational modeling and experimental validation. Virtual screening approaches have identified potential binding pockets in target proteins, suggesting that this compound may exhibit inhibitory activity against enzymes involved in metabolic pathways or signal transduction cascades. Preliminary in vitro assays have demonstrated moderate efficacy in disrupting protein-protein interactions relevant to diseases such as cancer and neurodegeneration. These findings underscore the compound’s therapeutic potential and justify further investigation into its mechanism of action.

One notable aspect of 2-oxo-2-{pyrazolo1,5-apyridin-3-yl}acetic acid is its solubility characteristics, which can be tailored through structural modifications to improve bioavailability. The presence of polar functional groups like the carboxylate and nitrogen atoms enhances water solubility, facilitating intravenous or oral administration. Additionally, the compound’s stability under various conditions has been assessed through kinetic studies, revealing a shelf life compatible with long-term storage under inert atmospheres. Such attributes are crucial for advancing preclinical development and ensuring consistent quality control.

From a regulatory perspective, CAS No: 2228150-26-1 has been documented in chemical databases as a research-grade compound suitable for laboratory-scale investigations. Compliance with Good Manufacturing Practices (GMP) ensures that suppliers adhere to stringent quality standards when distributing this material. Researchers utilizing this compound are encouraged to follow established protocols for handling hazardous substances while maintaining ethical guidelines for non-clinical studies.

The broader significance of 2 oxo 2{pyrazolo1 5 apyridin 3 yl}acetic acid lies in its contribution to the evolving landscape of heterocyclic drug design. By leveraging its unique structural features—such as the pyrazole-apyridine fusion—the compound serves as a foundation for generating libraries of derivatives with enhanced pharmacological properties. Collaborative efforts between synthetic chemists and biologists are essential to fully exploit its potential across multiple therapeutic areas.

In conclusion, 2 oxo 2{pyrazolo1 5 apyridin 3 yl}acetic acid (CAS No: 2228150 26 1) stands out as a versatile intermediate with implications for drug discovery and medicinal chemistry innovation. Its structural complexity offers opportunities for designing next-generation therapeutics targeting complex diseases characterized by aberrant protein-protein interactions or metabolic dysregulation. As research progresses, this compound will continue to play a pivotal role in advancing our understanding of molecular recognition processes within biological systems.